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Compound of Interest

Compound Name: 2,2-Dimethyloxirane

Cat. No.: B032121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for

producing 2,2-dimethyloxirane, also known as isobutylene oxide, from isobutylene. This

valuable epoxide serves as a crucial intermediate in various organic syntheses. The following

sections detail the most common and effective methods for its preparation, including direct

epoxidation with peroxy acids, the halohydrin route, and catalytic oxidation. Each method is

presented with detailed experimental protocols, quantitative data, and mechanistic diagrams to

facilitate understanding and replication in a laboratory setting.

Direct Epoxidation with Peroxy Acids (Prilezhaev
Reaction)
The Prilezhaev reaction is a widely utilized method for the epoxidation of alkenes using peroxy

acids. The reaction proceeds via a concerted mechanism, often referred to as the "butterfly

mechanism," where the peroxy acid delivers an oxygen atom to the double bond of the alkene.

Common peroxy acids for this transformation include meta-chloroperoxybenzoic acid (m-

CPBA) and peracetic acid.

Epoxidation using Peracetic Acid
A continuous process for the synthesis of 2,2-dimethyloxirane using peracetic acid has been

developed, offering high yields and efficient production.
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Experimental Protocol:

A solution of approximately 10-40% by weight of peracetic acid in an inert organic solvent, free

from water and mineral acid, is reacted continuously with isobutylene in a two-stage reactor.

The molar ratio of isobutylene to peracetic acid is maintained at 4.7:1. The first reaction stage

is held at 30°C with a residence time of 30 minutes. The second stage is maintained at 70°C

with a residence time of 6 minutes. The reactor is kept under a pressure of 2 atmospheres

(gauge pressure). The resulting 2,2-dimethyloxirane is then isolated from the reaction mixture.

[1]

Quantitative Data:

Parameter Value Reference

Molar Ratio

(Isobutylene:Peracetic Acid)
4.7:1 [1]

Reaction Temperature (Stage

1)
30°C [1]

Residence Time (Stage 1) 30 minutes [1]

Reaction Temperature (Stage

2)
70°C [1]

Residence Time (Stage 2) 6 minutes [1]

Pressure 2 atm (gauge) [1]

Yield 88.2% [1]

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032121#synthesis-of-2-2-dimethyloxirane-from-
isobutylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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